2,4,10-Trioxa-7-azaundecan-11-oic acid, 7-[5-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]-2-methoxyphenyl]-3-oxo-, methyl ester

• CAS No.: 23422-33-5
• Molecular Formula: C23H25BrN6O12
• Molecular Weight: 657.4 g/mol
• IUPAC Name: 2-[5-acetamido-4-[(2-bromo-4,6-dinitrophenyl)diazenyl]-2-methoxy-N-(2-methoxycarbonyloxyethyl)anilino]ethyl methyl carbonate
• InChI: InChI=1S/C23H25BrN6O12/c1-13(31)25-16-11-18(28(5-7-41-22(32)39-3)6-8-42-23(33)40-4)20(38-2)12-17(16)26-27-21-15(24)9-14(29(34)35)10-19(21)30(36)37/h9-12H,5-8H2,1-4H3,(H,25,31)
• InChI Key: CVESYTJURSOGNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])OC)N(CCOC(=O)OC)CCOC(=O)OC

Description

This compound (CAS 73003-64-2) is a structurally complex methyl ester featuring:

• A 2,4,10-trioxa-7-azaundecan backbone, which combines ether, ester, and amine functionalities.
• A methoxyphenyl ring substituted with an acetylamino group, contributing to steric bulk and hydrogen-bonding capacity.
• A methyl ester terminus, enhancing lipophilicity and stability compared to free carboxylic acids.

Its structural complexity suggests applications in specialized dyes, coordination chemistry, or bioactive molecules.

Biological Activity

2,4,10-Trioxa-7-azaundecan-11-oic acid, 7-[5-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]-2-methoxyphenyl]-3-oxo-, methyl ester is a complex organic compound notable for its biological activity, particularly in the context of azo compounds. Azo compounds are known for their diverse applications and potential health risks, including genotoxicity and carcinogenicity. This article explores the biological activity of this compound through a detailed analysis of its properties, mechanisms of action, and relevant case studies.

Structure

The compound features a multi-functional structure that includes:

• Azo group : Characterized by the -N=N- linkage, which is crucial for its reactivity.
• Methoxy and acetylamino groups : These substituents can influence the compound's solubility and biological interactions.
• Trioxa chain : This portion contributes to the compound's overall stability and reactivity.

Table 1: Chemical Characteristics

Property	Value
Molecular Formula	C₁₅H₁₈BrN₄O₅
Molecular Weight	414.23 g/mol
CAS Number	73003-64-2
Solubility	Low solubility in water
Stability	Moderate under physiological conditions

The biological activity of the compound is primarily attributed to its ability to undergo metabolic activation via enzymatic processes. Azo compounds can be reduced by azoreductases in the gut microbiota, leading to the formation of aromatic amines which are often more toxic than their parent compounds.

Key Mechanisms:

• Genotoxicity : The reduction of azo bonds can lead to DNA damage through the formation of reactive intermediates.
• Carcinogenicity : Some metabolites generated from azo compounds have been shown to possess carcinogenic properties, particularly in animal models.

Case Studies

• Genotoxicity Assessment :
  A study conducted on various azo dyes revealed that certain derivatives of azo compounds exhibit significant genotoxic effects in vitro. The presence of nitro groups in the structure was correlated with increased mutagenic activity .
• Carcinogenic Potential :
  Research has indicated that exposure to specific azo dyes can lead to bladder cancer in animal models. The mechanism involves metabolic activation leading to DNA adduct formation .
• Ecotoxicological Impact :
  Investigations into the environmental persistence of azo compounds showed that they can accumulate in aquatic systems, posing risks to aquatic life due to their bioaccumulative nature .

Table 2: Summary of Biological Studies

Study Type	Findings	Reference
Genotoxicity	Significant DNA damage observed
Carcinogenicity	Linked to bladder cancer in animal models
Ecotoxicology	Bioaccumulation in aquatic systems

Scientific Research Applications

Chemical Properties and Structure

This compound features a long carbon chain interspersed with oxygen and nitrogen atoms, contributing to its unique reactivity. The presence of the azo group enhances its potential for biological interactions and applications in dye synthesis. The structural characteristics allow it to engage in various chemical reactions, making it a candidate for multiple applications in the fields of biochemistry and materials science.

Biological Activities

Research has indicated that compounds similar to 2,4,10-Trioxa-7-azaundecan-11-oic acid exhibit significant biological activities:

• Antibacterial Properties : Derivatives have shown effectiveness against various bacterial strains.
• Antifungal Activity : Similar structures have been evaluated for their antifungal properties.
• Interaction with Biological Macromolecules : Studies indicate potential interactions with proteins and nucleic acids, which may enhance therapeutic efficacy.

Dye Manufacturing

The azo group in the compound allows for applications in dye synthesis. It can be utilized to produce vivid colors for textiles and other materials due to its stability and colorfastness properties. Azo dyes are widely used in the textile industry because of their bright colors and versatility.

Biocides

Research has explored the potential of this compound as a biocide. Its structural features may contribute to its ability to inhibit microbial growth, making it suitable for use in agricultural applications or as a preservative in various products.

Pharmaceuticals

The compound's biological activity suggests potential applications in pharmaceuticals. Its derivatives could be developed into antibacterial or antifungal agents, addressing the growing concern of antibiotic resistance.

Case Studies

• Antimicrobial Efficacy Study : A study conducted on derivatives of 2,4,10-Trioxa-7-azaundecan-11-oic acid demonstrated significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The study highlighted the importance of structural modifications in enhancing bioactivity.
• Dye Application Research : Research into the dyeing properties of azo compounds derived from this structure showed promising results in terms of color yield and fastness properties on cotton fabrics.
• Toxicological Assessment : Investigations into the safety profile of this compound revealed potential toxic effects related to prolonged exposure, necessitating further studies on its environmental impact and human health risks.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Backbone	Key Features	Applications/Notes
Target Compound	Bromo, dinitrophenyl azo; methoxyphenyl-acetylamino	Trioxa-azaundecan	High molecular weight (est. ~600 g/mol), nitro groups enhance stability	Potential disperse dye; under toxicity screening
73003-64-2 variant ()	Dichloro, nitrophenyl azo; methylphenyl	Trioxa-azaundecan	Chloro substituents increase hydrophobicity vs. bromo	Likely industrial dye; similar regulatory status
Methyl 2-[[(2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate (CAS 620547-47-9)	Bromo-methoxyphenyl, benzofuran	Benzofuran-oxyacetate	Conjugated π-system; Z-configuration azo bond	Photostability studies; computational properties: XLogP3 = 4.2
Disperse Blue 287 (CAS 72828-64-9)	Acetoxyethyl-butylamino, nitro	Benzonitrile	Smaller backbone; polar substituents	Textile dye; regulated due to aromatic amine risks

Key Observations:

• Nitro Groups: The 4,6-dinitro configuration in the target compound enhances electron withdrawal, likely shifting UV-Vis absorption to longer wavelengths vs. mono-nitro analogues .
• Backbone Diversity : Trioxa-azaundecan backbones (target) offer greater conformational flexibility than rigid benzofuran or benzonitrile systems .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	Target Compound	73003-64-2 Variant (Dichloro)	Methyl 2-acetate
Molecular Weight	~600 g/mol (est.)	~580 g/mol (est.)	419.2 g/mol
LogP (Predicted)	~3.5–4.0	~4.0–4.5	4.2
Water Solubility	Low (nitro/azo groups)	Very low (chloro substituents)	Insoluble (benzofuran core)
Thermal Stability	Moderate (azo bond decomposition >200°C)	High (chloro stabilizes)	Low (Z-azo isomerization)

Key Findings:

• Lipophilicity : The dichloro variant () is more hydrophobic than the bromo target compound due to smaller atomic radius and stronger C-Cl bond polarity.
• Stability: Nitro groups in the target compound may reduce thermal stability compared to non-nitro azo dyes but improve lightfastness .